Cas no 77162-65-3 (6-Oxabicyclo[3.2.1]octan-3-one,8-hydroxy-8-[(1E)-3-hydroxy-1-buten-1-yl]-1,5-dimethyl-, (1R,5R,8S)-)

6-Oxabicyclo[3.2.1]octan-3-one,8-hydroxy-8-[(1E)-3-hydroxy-1-buten-1-yl]-1,5-dimethyl-, (1R,5R,8S)- structure
77162-65-3 structure
Product Name:6-Oxabicyclo[3.2.1]octan-3-one,8-hydroxy-8-[(1E)-3-hydroxy-1-buten-1-yl]-1,5-dimethyl-, (1R,5R,8S)-
CAS No:77162-65-3
MF:C13H20O4
MW:240.295504570007
CID:571860
PubChem ID:6440575
Update Time:2025-04-19

6-Oxabicyclo[3.2.1]octan-3-one,8-hydroxy-8-[(1E)-3-hydroxy-1-buten-1-yl]-1,5-dimethyl-, (1R,5R,8S)- Chemical and Physical Properties

Names and Identifiers

    • 6-Oxabicyclo[3.2.1]octan-3-one,8-hydroxy-8-[(1E)-3-hydroxy-1-buten-1-yl]-1,5-dimethyl-, (1R,5R,8S)-
    • 6-Oxabicyclo(3.2.1)octan-3-one, 8-hydroxy-8-(3-hydroxy-1-butenyl)-1,5-dimethyl-
    • 8-hydroxy-8-[(E)-3-hydroxybut-1-enyl]-1,5-dimethyl-6-oxabicyclo[3.2.1]octan-3-one
    • drummondol
    • 77162-65-3
    • Inchi: 1S/C13H20O4/c1-9(14)4-5-13(16)11(2)6-10(15)7-12(13,3)17-8-11/h4-5,9,14,16H,6-8H2,1-3H3/b5-4+
    • InChI Key: KENVUEOHDFOVNA-SNAWJCMRSA-N
    • SMILES: O1CC2(C)CC(CC1(C)C2(/C=C/C(C)O)O)=O

Computed Properties

  • Exact Mass: 240.1362
  • Monoisotopic Mass: 240.136159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.294
  • Boiling Point: 394.6°C at 760 mmHg
  • Flash Point: 147.9°C
  • Refractive Index: 1.613
  • PSA: 66.76
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